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Compound of Interest

N-Boc-1-amino-1-
Compound Name:
cyclopentanemethanol

Cat. No.: B067021

Essential Safety and Handling Guide for N-Boc-
1-amino-1-cyclopentanemethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for N-Boc-1-amino-1-
cyclopentanemethanol (CAS No. 168540-07-6), a key reagent in organic synthesis.
Adherence to these protocols is essential for ensuring laboratory safety and the integrity of
your research. This compound is classified as an irritant and requires careful handling to avoid
adverse health effects.[1]

Key Safety and Physical Data

Properly understanding the physical and chemical properties of a substance is the foundation
of safe laboratory practices. The following table summarizes essential data for N-Boc-1-amino-
1-cyclopentanemethanol.
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Property Value

CAS Number 168540-07-6

Molecular Formula C11H21:NOs3

Molar Mass 215.29 g/mol

Appearance Colorless liquid

Melting Point 108-112 °CJ[1]

Boiling Point 329.5 £ 11.0 °C (Predicted)[1]

Density 1.07 £ 0.1 g/cm3 (Predicted)[1]

Flash Point 153.1 °C[1]

Solubility I.nsollfble in water; s9|uble in ?rganic solvents
like dimethylformamide and dichloromethane.[1]

Hazard Classification Irritant[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure to N-
Boc-1-amino-1-cyclopentanemethanol, which is irritating to the eyes, respiratory system, and
skin.[1]
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PPE Category Specification Rationale

) To protect against splashes
] Chemical splash goggles or a )
Eye and Face Protection ) that can cause serious eye
face shield. o
irritation.

Chemical-resistant gloves )
) o To prevent skin contact and
Hand Protection (e.g., nitrile, neoprene, or butyl

rubber).

irritation.

A chemical-resistant lab coat ) .
To protect skin from accidental

Body Protection worn over long-sleeved i
spills.
clothing and closed-toe shoes. P
Use in a well-ventilated area. A
NIOSH-approved respirator
) ) may be necessary if handling To prevent respiratory tract
Respiratory Protection . . ] o
large quantities or if there is a irritation.[1]

risk of generating aerosols or
dust.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risks and
environmental impact.

Handling Protocol

» Preparation: Before handling, thoroughly review this safety guide and the available Safety
Data Sheet (SDS) information. Ensure all necessary PPE is readily available and in good
condition.

o Ventilation: Always handle N-Boc-1-amino-1-cyclopentanemethanol in a well-ventilated
area, preferably within a certified chemical fume hood.

» Dispensing: Use appropriate tools, such as a spatula or powder funnel, to handle the solid
form. Avoid creating dust. If handling the liquid form, use a calibrated pipette with a bulb or
an automated dispensing system.
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o Spill Management: Have a spill kit readily available. In case of a small spill, absorb the
material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for
disposal. For larger spills, evacuate the area and follow your institution's emergency
procedures.

o Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or
smoke in the laboratory.

Storage Plan

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

o Ensure the storage container is clearly labeled with the chemical name and hazard
information.

Disposal Plan

This material and its container must be disposed of as hazardous waste.[1]

» Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup
materials, in a designated and clearly labeled hazardous waste container.

» Container Sealing: Ensure the waste container is securely sealed to prevent leaks or spills.

» Disposal Request: Follow your institution's and local regulations for hazardous waste
disposal. Contact your environmental health and safety (EHS) department to arrange for
pickup and proper disposal.

e Environmental Precaution: Avoid release to the environment.[1]

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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» Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and wash it before reuse. If irritation persists, seek medical
attention.

 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Workflow for Safe Handling of N-Boc-1-amino-1-
cyclopentanemethanol
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Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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